Cas no 832738-18-8 (5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbohydrazide)

5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbohydrazide structure
832738-18-8 structure
Product Name:5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbohydrazide
CAS No:832738-18-8
MF:C12H10BrClN2O3
MW:345.576401233673
MDL:MFCD03423047
CID:3058053
PubChem ID:7020947
Update Time:2025-04-21

5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Bromo-2-chloro-phenoxymethyl)-furan-2-carboxylic acid hydrazide
    • 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbohydrazide
    • 5-[(4-bromo-2-chlorophenoxy)methyl]furan-2-carbohydrazide
    • CS-0268713
    • EN300-228787
    • 832738-18-8
    • 5-((4-Bromo-2-chlorophenoxy)methyl)furan-2-carbohydrazide
    • STK312544
    • BBL038781
    • 5-[(4-Bromo-2-chlorophenoxy)methyl]-2-furancarboxylic acid hydrazide
    • 5-[(4-bromo-2-chlorophenoxy)methyl]-2-furohydrazide
    • AKOS000305353
    • 5-(4-BROMO-2-CHLOROPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE
    • DTXSID301158716
    • MDL: MFCD03423047
    • Inchi: 1S/C12H10BrClN2O3/c13-7-1-3-10(9(14)5-7)18-6-8-2-4-11(19-8)12(17)16-15/h1-5H,6,15H2,(H,16,17)
    • InChI Key: NYLNPUBHELIGGT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)OCC1=CC=C(C(NN)=O)O1

Computed Properties

  • Exact Mass: 343.95633Da
  • Monoisotopic Mass: 343.95633Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 77.5Ų

5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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